Cas no 174457-99-9 (H-D-Asp(OBzl)-OBzl Hydrochloride)

H-D-Asp(OBzl)-OBzl Hydrochloride is a protected aspartic acid derivative commonly used in peptide synthesis. The compound features benzyl (Bzl) ester protecting groups on both the side chain carboxyl and α-carboxyl functionalities, ensuring selective deprotection during solid-phase or solution-phase peptide assembly. Its hydrochloride salt form enhances stability and solubility in organic solvents, facilitating handling and storage. This reagent is particularly valuable in the synthesis of complex peptides requiring orthogonal protection strategies. The benzyl groups can be removed via hydrogenolysis or acidic conditions, offering flexibility in deprotection protocols. Its high purity and consistent performance make it a reliable choice for research and pharmaceutical applications.
H-D-Asp(OBzl)-OBzl Hydrochloride structure
174457-99-9 structure
Product Name:H-D-Asp(OBzl)-OBzl Hydrochloride
CAS No:174457-99-9
MF:C18H20ClNO4
MW:349.808704376221
CID:1359929
PubChem ID:71463668
Update Time:2025-06-28

H-D-Asp(OBzl)-OBzl Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • H-D-Asp(OBzl)-OBzl?HCl
    • H-D-Asp(OBzl)-OBzl.HCl
    • Dibenzyl D-aspartate hydrochloride (1:1)
    • H0D0ASP(OBZL)-OBZL.HCL
    • H-D-Asp(obzl)-obzl hcl
    • H-d-asp(obzl)-obzl·hcl
    • H-D-Asp(OBzl)-OBzl・HCl
    • D-aspartate Dibenzyl hydrochloride
    • Dibenzyl D-aspartate hydrochloride
    • H-Asp(OBzl)-OBzl.HCl
    • D-Aspartic acid, 1,4-bis(phenylmethyl) ester, hydrochloride (1:1)
    • DS-7552
    • CS-0156257
    • AKOS016003039
    • MFCD15071452
    • H-D-Asp(OBzl)-Obzl hydrochloride
    • dibenzyl (2R)-2-aminobutanedioate;hydrochloride
    • 174457-99-9
    • G72655
    • 1,4-DIBENZYL (2R)-2-AMINOBUTANEDIOATE HYDROCHLORIDE
    • H-D-Asp(OBzl)-OBzl Hydrochloride
    • MDL: MFCD15071452
    • Inchi: 1S/C18H19NO4.ClH/c19-16(18(21)23-13-15-9-5-2-6-10-15)11-17(20)22-12-14-7-3-1-4-8-14;/h1-10,16H,11-13,19H2;1H/t16-;/m1./s1
    • InChI Key: ILBZEWOOBCRRAP-PKLMIRHRSA-N
    • SMILES: Cl.O(CC1C=CC=CC=1)C([C@@H](CC(=O)OCC1C=CC=CC=1)N)=O

Computed Properties

  • Exact Mass: 349.108086g/mol
  • Monoisotopic Mass: 349.108086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 373
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.6
  • Molecular Weight: 349.8g/mol

H-D-Asp(OBzl)-OBzl Hydrochloride Pricemore >>

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